Cas no 1375064-62-2 (Ethyl 2-Bromopyrrole-1-carboxylate)

• Product Name: Ethyl 2-Bromopyrrole-1-carboxylate
• CAS No: 1375064-62-2
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• MDL: MFCD22205865
• CID: 1057100
• PubChem ID: 71432817
• Update Time: 2025-05-28

Ethyl 2-Bromopyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Bromopyrrole-1-carboxylate
• Ethyl 2-bromo-1H-pyrrole-1-carboxylate
• 1375064-62-2
• SY019747
• DTXSID301223200
• MFCD22205865
• AC4032
• CS-0361443
• 1H-Pyrrole-1-carboxylic acid, 2-bromo-, ethyl ester
• SB62362
• DB-370231
• Ethyl2-Bromopyrrole-1-carboxylate

• MDL： MFCD22205865
• Inchi： 1S/C7H8BrNO2/c1-2-11-7(10)9-5-3-4-6(9)8/h3-5H,2H2,1H3
• InChI Key： DOGPECOQWFTFAA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN1C(=O)OCC

Computed Properties

• Exact Mass: 216.97400
• Monoisotopic Mass: 216.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23000
• LogP: 2.25520

Additional information on Ethyl 2-Bromopyrrole-1-carboxylate

Recent Advances in the Application of Ethyl 2-Bromopyrrole-1-carboxylate (CAS: 1375064-62-2) in Chemical Biology and Pharmaceutical Research

Ethyl 2-Bromopyrrole-1-carboxylate (CAS: 1375064-62-2) is a versatile pyrrole derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and reactivity. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including heterocyclic compounds with potential therapeutic applications. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel drug candidates targeting infectious diseases, cancer, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 2-Bromopyrrole-1-carboxylate as a building block for the synthesis of pyrrolo[2,3-d]pyrimidine derivatives, which exhibited potent inhibitory activity against epidermal growth factor receptor (EGFR) tyrosine kinase. The researchers employed a multi-step synthetic route where the bromine atom at the 2-position of the pyrrole ring served as a crucial handle for subsequent functionalization through palladium-catalyzed cross-coupling reactions. The resulting compounds showed nanomolar potency against EGFR mutant forms commonly found in non-small cell lung cancer.

In the field of antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) the development of novel marine natural product analogs using Ethyl 2-Bromopyrrole-1-carboxylate as a starting material. The study focused on modifying the pyrrole core to mimic the structural features of bromopyrrole alkaloids isolated from marine sponges, which are known for their antimicrobial properties. The synthesized compounds demonstrated significant activity against drug-resistant Staphylococcus aureus strains, with minimum inhibitory concentrations (MICs) in the range of 2-8 μg/mL.

Recent advances in synthetic methodology have also expanded the utility of 1375064-62-2. A 2024 Nature Communications paper described a novel photoredox-catalyzed C-H functionalization approach that enables direct modification of the pyrrole ring without requiring pre-functionalization. This breakthrough allows for more efficient diversification of the Ethyl 2-Bromopyrrole-1-carboxylate scaffold, significantly reducing the number of synthetic steps required to access complex pyrrole derivatives.

From a mechanistic perspective, computational studies published in the Journal of Physical Chemistry A (2023) have provided new insights into the electronic properties and reactivity patterns of Ethyl 2-Bromopyrrole-1-carboxylate. Density functional theory (DFT) calculations revealed that the bromine substituent significantly influences the π-electron distribution of the pyrrole ring, making the 3- and 5-positions particularly susceptible to electrophilic aromatic substitution. These findings have important implications for the rational design of new derivatives with tailored biological activities.

In the pharmaceutical development pipeline, several companies have recently filed patents (2023-2024) covering novel applications of Ethyl 2-Bromopyrrole-1-carboxylate derivatives. These include potential treatments for neurodegenerative disorders, where the pyrrole scaffold has shown promise in modulating protein aggregation processes. Additionally, the compound's utility in PROTAC (proteolysis-targeting chimera) design has been explored, leveraging its ability to serve as a linker between target-binding and E3 ligase-recruiting moieties.

Looking forward, the unique properties of Ethyl 2-Bromopyrrole-1-carboxylate (1375064-62-2) position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its application in the development of covalent inhibitors, where the bromine moiety can be utilized for selective targeting of cysteine residues in therapeutic proteins. Furthermore, its potential in materials science, particularly in the synthesis of organic electronic materials, is an emerging area of investigation that may yield significant breakthroughs in the coming years.